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Compound of Interest

Compound Name: Bis(4-bromophenyl) ether

Cat. No.: B165872

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a comprehensive overview of the melting and
boiling points of bis(4-bromophenyl) ether, including detailed experimental protocols for their
determination and a summary of reported values.

Physicochemical Data of Bis(4-bromophenyl) Ether

Bis(4-bromophenyl) ether, also known as 4,4'-dibromodiphenyl ether, is a chemical
intermediate with the molecular formula C12HsBr20. Accurate determination of its physical
properties, such as melting and boiling points, is crucial for its application in synthesis and
materials science.

Table 1: Reported Melting and Boiling Points of Bis(4-bromophenyl) Ether
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Physical Property Reported Value (°C) Notes
Melting Point 55-60

56-60[1] Crystalline form

58

58.0 to 61.0[2]

60[2][3]

60-62

61-63[4] Literature value

Boiling Point 205[2][3] at 10 mmHg

338-340[1][4]

Literature value

339

355-360

Experimental Protocols
Synthesis of Bis(4-bromophenyl) ether by Bromination

of Diphenyl Ether

A common method for the synthesis of bis(4-bromophenyl) ether involves the direct

bromination of diphenyl ether. The following is a generalized procedure based on established

methods.

Materials:

Diphenyl ether

Liquid bromine

Methanol (for purification)

An appropriate solvent (e.g., carbon disulfide, glacial acetic acid, or neat conditions)
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Procedure:
 In areaction vessel, dissolve diphenyl ether in a suitable solvent or use it neat.

e Slowly add a stoichiometric amount of liquid bromine to the reaction mixture, maintaining the
temperature at a level sufficient to keep the mixture in a liquid state. The reaction can be
initiated at ambient temperature and gradually increased to approximately 60°C during
bromine addition.

» After the addition is complete, allow the reaction to proceed for a set period (e.g., 2-8 hours)
at a controlled temperature (e.g., 50-100°C) to ensure complete bromination.

» Remove any unreacted bromine from the reaction mixture, for instance, by sparging with an
inert gas or by chemical means.

e The crude product is then subjected to purification. This can be achieved by digestion with
methanol. Methanol effectively dissolves by-products while having low solubility for the
desired bis(4-bromophenyl) ether, thus enabling purification without significant loss of
yield.

e The purified bis(4-bromophenyl) ether is then recovered, typically by filtration, and dried.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid like bis(4-bromophenyl) ether can be accurately
determined using the capillary method with a melting point apparatus.[5]

Materials:

o Purified bis(4-bromophenyl) ether, finely powdered

e Capillary tubes (sealed at one end)

¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube setup)

Procedure:
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e Sample Preparation: A small amount of the dry, powdered bis(4-bromophenyl) ether is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
solid into the sealed end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

o Approximate Melting Point Determination: A preliminary rapid heating of the sample is
performed to determine an approximate melting range.

o Accurate Melting Point Determination: A fresh sample is heated to a temperature about 15-
20°C below the approximate melting point. The heating rate is then reduced to 1-2°C per
minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a
clear liquid is recorded as the end of the melting range. A sharp melting range (typically 0.5-
1°C) is indicative of a pure compound.

Determination of Boiling Point (Micro Boiling Point
Method)

For determining the boiling point of bis(4-bromophenyl) ether, especially when only a small
sample is available, the micro boiling point method using a Thiele tube is suitable.

Materials:

Bis(4-bromophenyl) ether

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)
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e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: A small amount of bis(4-bromophenyl) ether is placed in the fusion
tube. A capillary tube, with its sealed end pointing upwards, is then placed inside the fusion
tube containing the sample.

e Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This setup is then immersed in the Thiele tube
containing the heating oil.

e Heating: The side arm of the Thiele tube is gently and uniformly heated. As the temperature
rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

» Observation: Upon further heating, the sample will begin to vaporize, leading to a rapid and
continuous stream of bubbles from the capillary tube. At this point, the heating is
discontinued.

e Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid just begins to be drawn into the capillary
tube is the boiling point of the substance.

Workflow and Characterization

The overall process from synthesis to characterization of bis(4-bromophenyl) ether can be
visualized as a logical workflow. This includes the initial reaction, purification of the product,
and subsequent analysis to confirm its identity and purity through physical property
determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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